2-(2-fluorophenyl)-5-[(2-furylmethyl)amino]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-(2-fluorophenyl)-5-(furan-2-ylmethylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C15H10FN3O2/c16-12-6-2-1-5-11(12)14-19-13(8-17)15(21-14)18-9-10-4-3-7-20-10/h1-7,18H,9H2
• InChI Key: PJHQKQKRJHCTMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=C(O2)NCC3=CC=CO3)C#N)F
• Molecular Formula: C15H10FN3O2
• Molecular Weight: 283.26 g/mol

Description

2-(2-fluorophenyl)-5-[(2-furylmethyl)amino]-1,3-oxazole-4-carbonitrile is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-(2-fluorophenyl)-5-[(2-furylmethyl)amino]-1,3-oxazole-4-carbonitrile is not fully understood. However, it has been suggested that the compound inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to inhibit the production of inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
2-(2-fluorophenyl)-5-[(2-furylmethyl)amino]-1,3-oxazole-4-carbonitrile has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines and chemokines, and reduce the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to have anti-microbial properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-fluorophenyl)-5-[(2-furylmethyl)amino]-1,3-oxazole-4-carbonitrile in lab experiments is its potential use in the development of new anti-cancer drugs. However, one of the limitations is the low yield of the compound obtained using the current synthesis methods.

Future Directions

There are several future directions for the study of 2-(2-fluorophenyl)-5-[(2-furylmethyl)amino]-1,3-oxazole-4-carbonitrile. One direction is to develop new and more efficient synthesis methods to increase the yield of the compound. Another direction is to study the compound's potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Further studies are also needed to fully understand the mechanism of action of the compound and its biochemical and physiological effects.

Synthesis Methods

2-(2-fluorophenyl)-5-[(2-furylmethyl)amino]-1,3-oxazole-4-carbonitrile can be synthesized using various methods such as the reaction of 2-amino-5-(2-furylmethyl)-1,3-oxazole-4-carbonitrile with 2-fluorobenzaldehyde in the presence of a catalyst. Another method involves the reaction of 2-amino-5-(2-furylmethyl)-1,3-oxazole-4-carbonitrile with 2-fluorobenzoyl chloride in the presence of a base. The yield of the compound obtained using these methods varies from 50-70%.

Scientific Research Applications

2-(2-fluorophenyl)-5-[(2-furylmethyl)amino]-1,3-oxazole-4-carbonitrile has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to have anti-tumor, anti-inflammatory, and anti-microbial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.